Cas no 1028832-57-6 ((Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate)

• Product Name: (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• CAS No: 1028832-57-6
• MF: C₁₈H₂₄N₂O₅S
• MW: 380.458563804626
• CID: 6407981
• PubChem ID: 16391016
• Update Time: 2025-07-01

(Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate Chemical and Physical Properties

Names and Identifiers

• (cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate
• EN300-26583531
• Z25013789
• 1028832-57-6
• (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

• Inchi： 1S/C18H24N2O5S/c1-13(2)17(18(22)25-12-16(21)19-15-8-9-15)20-26(23,24)11-10-14-6-4-3-5-7-14/h3-7,10-11,13,15,17,20H,8-9,12H2,1-2H3,(H,19,21)/b11-10+
• InChI Key： AOPMZMGTEZTWTQ-ZHACJKMWSA-N
• SMILES： S(/C=C/C1C=CC=CC=1)(NC(C(=O)OCC(NC1CC1)=O)C(C)C)(=O)=O

Computed Properties

• Exact Mass: 380.14059304g/mol
• Monoisotopic Mass: 380.14059304g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 26
• Rotatable Bond Count: 10
• Complexity: 614
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 110Ų

Additional information on (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

Compound CAS No. 1028832-57-6: (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate

The compound with CAS No. 1028832-57-6, known as (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate, is a complex organic molecule with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its intricate structure, which includes a cyclopropyl group, a carbamoyl moiety, and a phenylethene sulfonamide functional group. The combination of these groups makes it a versatile compound with unique properties.

Recent studies have highlighted the importance of cyclopropylcarbamoyl groups in enhancing the bioavailability and stability of pharmaceutical compounds. The phenylethene sulfonamide moiety, on the other hand, has been shown to play a crucial role in modulating the pharmacokinetic properties of drugs. These findings suggest that this compound could be a promising candidate for drug development, particularly in the areas of anti-inflammatory and anti-cancer therapies.

The synthesis of (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Researchers have recently developed novel synthetic pathways that utilize green chemistry principles, reducing the environmental impact of its production. These advancements not only make the synthesis more efficient but also align with the growing demand for sustainable chemical processes.

In terms of biological activity, this compound has demonstrated potent inhibitory effects on key enzymes involved in inflammatory pathways. For instance, studies have shown that it can effectively inhibit cyclooxygenase (COX) enzymes, which are central to the production of pro-inflammatory mediators like prostaglandins. This makes it a strong candidate for the development of anti-inflammatory drugs with reduced side effects compared to traditional NSAIDs.

Moreover, the sulfonamide group in this compound has been found to enhance its ability to penetrate cellular membranes, making it particularly effective in targeting intracellular pathogens. This property has led to its exploration as a potential antiviral agent, with promising results in preliminary in vitro studies against several viral strains.

The structural versatility of (Cyclopropylcarbamoyl)methyl 3-methyl-2-(2-phenylethenesulfonamido)butanoate also lends itself well to further chemical modifications. Researchers are currently investigating the effects of substituting different groups at various positions on the molecule to optimize its pharmacokinetic profile and therapeutic efficacy.

In conclusion, CAS No. 1028832-57-6 represents a significant advancement in organic chemistry, with its unique structure and promising biological activities opening up new avenues for drug discovery and development. As research continues to uncover its full potential, this compound is poised to make a substantial impact in the field of medicinal chemistry.